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Introduction
Cerium (Ce) is a lanthanide series rare earth element with the atomic number 58. It is a soft,

ductile, silvery-white metal that tarnishes when exposed to air.[1][2] As the most abundant of

the rare earth elements, cerium exhibits unique chemical and physical properties stemming

from its complex electron configuration, making it a subject of significant interest in various

scientific and industrial applications, including catalysis, metallurgy, and electronics. This guide

provides an in-depth overview of the core elemental properties of cerium and a detailed

explanation of its anomalous electron configuration.

Elemental Properties of Cerium
The fundamental physical and chemical properties of cerium are summarized in the tables

below for easy reference and comparison.

Physical Properties of Cerium
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Property Value Units

Atomic Number 58 -

Atomic Mass 140.116 g/mol

Melting Point 795 °C

1068 K

1463 °F

Boiling Point 3443 °C

3716 K

6229 °F

Density (γ-Ce at 24 °C) 6.769 g/cm³

Density (β-Ce at 20 °C) 6.689 g/cm³

Appearance Silvery-white metal -

Hardness Similar to silver -

Ductility High -

Allotropes
Four known allotropic forms (α,

β, γ, δ)
-

Chemical Properties and Reactivity of Cerium
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Property Description

Oxidation States +3, +4

Standard Reduction Potential (Ce³⁺/Ce) -2.34

Reactivity with Air
Tarnishes in air, forming a passivating oxide

layer. Can be pyrophoric.[1]

Reactivity with Water

Reacts slowly with cold water and more rapidly

with hot water to produce cerium(III) hydroxide

and hydrogen gas.[1]

Reactivity with Acids

Dissolves quickly in diluted acids, except for

hydrofluoric acid, which forms a protective

fluoride layer.[3]

Common Compounds

Cerium(IV) oxide (CeO₂), Cerium(III) oxide

(Ce₂O₃), Cerium(IV) sulfate, Ceric ammonium

nitrate (CAN)

Electron Configuration of Cerium
The electron configuration of an element dictates its chemical behavior. Cerium presents a

notable anomaly in its electron configuration compared to the expected trend for the lanthanide

series.

Abbreviated Electron Configuration: [Xe] 4f¹ 5d¹ 6s²[1][4]

Full Electron Configuration: 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 5s² 4d¹⁰ 5p⁶ 6s² 4f¹ 5d¹[4]

The Anomaly in Cerium's Electron Configuration
According to the Aufbau principle, which dictates the order in which electrons fill atomic orbitals,

one would expect the 4f orbital to be filled before the 5d orbital. However, in cerium, one

electron occupies the 5d orbital instead of the 4f orbital. This is because the energy levels of

the 4f and 5d orbitals are very close.[1][5] The presence of an electron in the 5d orbital is

attributed to strong inter-electronic repulsion in the compact 4f shell.[1] This unique
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configuration gives rise to cerium's variable valency, exhibiting both +3 and stable +4 oxidation

states.[1][3]

Electron Configuration

Elemental Properties

[Xe] 4f¹ 5d¹ 6s²

Close Energy Levels
(4f and 5d)due to

Variable Valency
(+3, +4)

influences

Physical Properties
(Density, MP, BP)

affects

Inter-electronic Repulsion
in 4f Shell

Chemical Reactivitydetermines

Click to download full resolution via product page

Cerium's electron configuration and its influence on elemental properties.

Experimental Protocols for Property Determination
The accurate determination of the elemental properties of cerium relies on a variety of

established experimental techniques. Below are detailed methodologies for key experiments.

Determination of Melting and Boiling Points
Methodology: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of pure cerium is placed in a

crucible (typically aluminum or graphite).

Apparatus Setup: The crucible with the sample and an empty reference crucible are placed

in the DSC furnace. The furnace is programmed with a specific heating rate.
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Measurement: The furnace temperature is increased at a constant rate. The DSC instrument

measures the difference in heat flow required to increase the temperature of the sample and

the reference.

Data Analysis: A plot of heat flow versus temperature is generated. The melting point is

identified as the onset temperature of the endothermic peak corresponding to the solid-to-

liquid phase transition. The boiling point is determined from the onset of the endothermic

peak at a higher temperature, representing the liquid-to-gas transition.

Determination of Density
Methodology: Gas Pycnometry

Sample Preparation: A solid sample of cerium of a known mass is placed in the sample

chamber of the gas pycnometer.

Apparatus Setup: The pycnometer uses an inert gas, typically helium, which can penetrate

fine pores of the solid. The system is purged with the gas to remove any air and moisture.

Measurement: A known quantity of the inert gas is introduced into a reference chamber of a

known volume. A valve is then opened to allow the gas to expand into the sample chamber.

The pressure change is measured.

Calculation: Based on the pressure difference and the known volumes of the chambers, the

volume of the solid sample is calculated using the ideal gas law. The density is then

determined by dividing the mass of the sample by its measured volume.

Determination of Electron Configuration
Methodology: X-ray Photoelectron Spectroscopy (XPS)

Sample Preparation: A clean, solid sample of cerium is placed in an ultra-high vacuum

chamber.

Apparatus Setup: The sample is irradiated with a monochromatic X-ray beam of a known

energy (e.g., Al Kα or Mg Kα).
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Measurement: The X-rays cause the ejection of core-level electrons from the cerium atoms.

An electron energy analyzer measures the kinetic energy of these photoemitted electrons.

Data Analysis: The binding energy of the electrons is calculated by subtracting the measured

kinetic energy from the energy of the incident X-ray photons. The resulting spectrum shows

peaks corresponding to the different electronic shells and subshells. The position and

intensity of these peaks allow for the determination of the electron configuration and the

elemental composition of the sample surface. The characteristic peaks for cerium's 4f, 5d,

and 6s electrons confirm its anomalous configuration.
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Experimental workflow for determining electron configuration using XPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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